Cas no 1074-45-9 (4-Pyrimidinecarboxaldehyde,6-methyl-, oxime)

• Product Name: 4-Pyrimidinecarboxaldehyde,6-methyl-, oxime
• CAS No: 1074-45-9
• MF: C₆H₇N₃O
• MW: 137.139280557632
• CID: 117409
• PubChem ID: 136967103
• Update Time: 2025-04-18

4-Pyrimidinecarboxaldehyde,6-methyl-, oxime Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxaldehyde,6-methyl-, oxime
• 4-Pyrimidinecarboxaldehyde, 6-methyl-, oxime (7CI,8CI,9CI)
• 6-Methylpyrimidine-4-carbaldehydeoxime
• 1074-45-9
• (NE)-N-[(6-methylpyrimidin-4-yl)methylidene]hydroxylamine
• 6-Methylpyrimidine-4-carbaldehyde oxime

• Inchi： 1S/C6H7N3O/c1-5-2-6(3-9-10)8-4-7-5/h2-4,10H,1H3/b9-3+
• InChI Key： KZXCEYLTDGSIMU-YCRREMRBSA-N
• SMILES： O/N=C/C1=CC(C)=NC=N1

Computed Properties

• Exact Mass: 137.05901
• Monoisotopic Mass: 137.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.8A^2

Experimental Properties

• PSA: 58.37